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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of

Dimethyl adipate-d4-1, a deuterated form of Dimethyl adipate used in various scientific

applications. Adherence to these guidelines is essential for minimizing risks and meeting

regulatory requirements.

Immediate Safety and Handling Precautions
Dimethyl adipate-d4-1 is classified with several hazards that necessitate careful handling.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may

cause respiratory irritation.[1] Therefore, before beginning any disposal procedure, it is crucial

to wear appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Impervious gloves must be worn. Always inspect gloves before use and use proper

removal techniques to avoid skin contact.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15554209#bc-rfq
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#proper-disposal-of-dimethyl-adipate-d4-1-a-comprehensive-guide
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#proper-disposal-of-dimethyl-adipate-d4-1-a-comprehensive-guide
https://file.medchemexpress.com/batch_PDF/HY-W015301S1/Dimethyl-adipate-d4-1-SDS-MedChemExpress.pdf
https://www.cdhfinechemical.com/images/product/msds/37_845646045_DIMETHYLADIPATECASNO-627-93-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Protective Clothing: Selection of protective clothing depends on the work conditions and

potential exposure. This may include lab coats, aprons, or suits.[3]

Respiratory Protection: Use only in a well-ventilated area.[1][4] If ventilation is inadequate,

an approved respirator should be worn.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Dimethyl adipate.

Property Value

Molecular Formula C8H10D4O4

Molecular Weight 178.22 g/mol

CAS Number 55724-08-8

GHS Hazard Statements H302, H315, H319, H335

Storage Temperature Pure form: -20°C; In solvent: -80°C[5]

Step-by-Step Disposal Protocol
The proper disposal of Dimethyl adipate-d4-1 should be conducted in accordance with local,

regional, and national regulations. The following protocol provides a general framework for its

safe disposal.

1. Waste Collection and Storage:

Collect waste Dimethyl adipate-d4-1 and any contaminated materials (e.g., absorbent pads

from a spill) in a suitable, labeled, and tightly closed container.[2][4]

Store the waste container in a cool, well-ventilated area, away from incompatible materials.

[6]

2. Consultation and Compliance:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

http://chemicalds.com/wp-content/uploads/2018/03/CDSDimethyl-Adipate-SDS-00124.pdf
http://chemicalds.com/wp-content/uploads/2018/03/CDSDimethyl-Adipate-SDS-00124.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015301S1/Dimethyl-adipate-d4-1-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR55226_msds.pdf
http://chemicalds.com/wp-content/uploads/2018/03/CDSDimethyl-Adipate-SDS-00124.pdf
https://www.medchemexpress.com/dimethyl-adipate-d4-1.html
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#proper-disposal-of-dimethyl-adipate-d4-1-a-comprehensive-guide
https://www.benchchem.com/product/b15554209/docs?utm_src=pdf-body#proper-disposal-of-dimethyl-adipate-d4-1-a-comprehensive-guide
https://www.cdhfinechemical.com/images/product/msds/37_845646045_DIMETHYLADIPATECASNO-627-93-0-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR55226_msds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYL-ADIPATE-CASNO-627-93-03369-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult your institution's Environmental Health and Safety (EHS) office or a licensed waste

disposal company to understand the specific disposal regulations applicable to your location.

[7] Disposal must be done according to official regulations.[6]

3. Disposal Options:

Licensed Waste Disposal Company: The most recommended method is to entrust the

disposal to a licensed waste disposal company.[2][7] They have the expertise and facilities to

handle chemical waste safely and in compliance with regulations.

Incineration: Incineration in a licensed facility, potentially after mixing with a suitable

combustible material, is a viable disposal option.[4]

Landfill: Disposal by burial in a landfill specifically licensed to accept chemical and

pharmaceutical wastes may be an option, but this should be confirmed with local authorities.

[4]

4. Decontamination of Empty Containers:

Before disposing of the empty container, ensure it is thoroughly decontaminated.[4][7]

Observe all label safeguards until the container is cleaned and destroyed.[4]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Dimethyl
adipate-d4-1.
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Start: Need to Dispose of
Dimethyl Adipate-d4-1

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Step 3: Store Waste Container in a
Cool, Well-Ventilated Area

Step 4: Consult Institutional EHS
and Local Regulations

Step 5: Evaluate Disposal Options

Option A:
Licensed Waste Disposal Company

Recommended

Option B:
Licensed Incineration

If Permitted

Option C:
Licensed Landfill

If Permitted

Step 6: Decontaminate
Empty Container

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Dimethyl Adipate-d4-1.
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Spill Response Procedures
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[4]

Containment: Prevent the spill from entering drains or water courses.[2][4] Contain and

absorb the spill with an inert material such as sand, earth, or vermiculite.[4]

Collection: Collect the absorbed material and place it in a suitable, labeled container for

waste disposal.[4]

Decontamination: Clean the spill area and decontaminate all protective clothing and

equipment before reuse.[4]

By following these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of Dimethyl adipate-d4-1, fostering a secure working environment and

upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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